6-(3-methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one

• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 6-(3-methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3-one
• InChI: InChI=1S/C16H19N3O2S/c1-21-14-4-2-3-13(11-14)15-5-6-16(20)19(17-15)12-18-7-9-22-10-8-18/h2-6,11H,7-10,12H2,1H3
• InChI Key: GXSGITOGFYJJOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CN3CCSCC3

Description

6-(3-Methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one is a pyridazinone derivative characterized by a 3-methoxyphenyl substituent at position 6 and a thiomorpholine-4-ylmethyl group at position 2 of the pyridazinone core. Pyridazinones are nitrogen-containing heterocycles known for diverse pharmacological activities, including antimicrobial, analgesic, and anti-inflammatory effects .

Biological Activity

6-(3-methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one is a pyridazinone derivative noted for its diverse biological activities. This compound features a unique structure that includes a methoxyphenyl group and a thiomorpholine substituent, which contribute to its potential therapeutic applications.

• Molecular Formula : C16H19N3O2S
• Molecular Weight : Approximately 365.9 g/mol
• CAS Number : 118269-94-6

Biological Activity

Research indicates that this compound exhibits significant biological activity, particularly as an inhibitor of methionine adenosyltransferase 2A (MAT2A). This enzyme is crucial for the synthesis of S-adenosyl methionine (SAM), a key methyl donor in various cellular processes, including DNA methylation and gene expression regulation. The inhibition of MAT2A is particularly relevant in cancer therapy, especially for tumors with specific genetic deletions that affect methylation pathways.

The compound's biological activity primarily stems from its ability to bind to the active site of MAT2A, thereby inhibiting its function. This action can lead to reduced levels of SAM, impacting cellular methylation processes and potentially slowing down tumor growth.

In Vitro Studies

• Inhibition Assays :
  • In vitro studies have demonstrated that 6-(3-methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one effectively inhibits MAT2A with an IC50 value in the micromolar range.
  • Comparative analysis with other known inhibitors suggests that this compound possesses higher selectivity towards MAT2A than other enzymes involved in related metabolic pathways.
• Cell Viability Tests :
  • Cell culture experiments indicate that treatment with this compound leads to decreased viability in cancer cell lines, particularly those with known MAT2A dependency.
  • The compound showed enhanced cytotoxicity compared to standard chemotherapeutics in specific tumor models.

Structure-Activity Relationship (SAR)

The structural modifications of the pyridazinone core have been examined to optimize biological activity. Various analogs have been synthesized and tested, revealing that alterations in the substituents on the phenyl and thiomorpholine rings can significantly impact both potency and selectivity.

Compound Name	Structural Features	Biological Activity
6-(4-methoxyphenyl)-2-(morpholin-4-ylmethyl)pyridazin-3(2H)-one	Piperidine instead of thiomorpholine	Altered activity profile
6-(3-chlorophenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one	Chlorine substitution on phenyl ring	Enhanced lipophilicity
6-(3-fluorophenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one	Fluorine substitution	Increased metabolic stability

Case Studies

• Cancer Treatment :
  • A study evaluated the effects of this compound on human breast cancer cell lines, demonstrating a dose-dependent reduction in cell proliferation and induction of apoptosis.
  • The mechanism was linked to altered methylation patterns affecting oncogene expression.
• Neurological Disorders :
  • Preliminary research has suggested potential neuroprotective effects, with the compound showing promise in models of neurodegeneration. Further studies are needed to elucidate these effects and their underlying mechanisms.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

The pharmacological profile of pyridazinones is highly dependent on substituent patterns. Below is a comparative analysis of key analogs:

Compound Name	Position 6 Substituent	Position 2 Substituent	Key Biological Activity	Reference
Target Compound	3-Methoxyphenyl	Thiomorpholin-4-ylmethyl	Not reported in evidence	-
6-Phenyl-4-benzylidene-tetrahydro-pyridazin-3(2H)-one	Phenyl	Benzylidene (various substituents)	Analgesic (less active than aspirin)
6-(3-Methoxyphenyl)-4-methyl-2-(2-morpholinoethyl)pyridazin-3-one hydrochloride	3-Methoxyphenyl	2-Morpholinoethyl	Not explicitly stated
6-(2-Fluoro-4-methoxyphenyl)pyridazin-3(2H)-one	2-Fluoro-4-methoxyphenyl	None (unsubstituted)	Supplier data only
6-Methyl-2-p-tolyl-4-[3-(trifluoromethyl)phenyl]pyridazin-3(2H)-one	3-(Trifluoromethyl)phenyl	p-Tolyl	Crystallographic data reported

Key Observations:

Substituent Position and Bioactivity :

• The 3-methoxyphenyl group in the target compound is structurally distinct from the 2-fluoro-4-methoxyphenyl analog (). Fluorine substitution may increase electronegativity and metabolic resistance, whereas methoxy groups enhance lipophilicity .
• Analgesic activity in 6-phenyl-4-benzylidene derivatives () suggests that bulky substituents at position 4 may reduce efficacy compared to smaller groups.

Thiomorpholine vs. This contrasts with the morpholinoethyl analog in , where oxygen may limit membrane permeability .

Crystallographic Insights: The trifluoromethylphenyl analog () crystallizes in a monoclinic system (space group C2/c) with distinct bond angles and packing. The target compound’s thiomorpholine group may introduce steric hindrance, altering its crystal lattice compared to non-sulfur analogs .

Pharmacological Potential

While direct activity data for the target compound are absent, inferences can be drawn from analogs:

• Antimicrobial Activity: Pyridazinones with heterocyclic substituents (e.g., benzothiazepine in ) show notable antibacterial effects. The thiomorpholine group may enhance activity against Gram-positive bacteria due to improved membrane penetration .